Cas no 1516270-25-9 (2,2-dimethyl-3-phenoxycyclobutan-1-amine)

• Product Name: 2,2-dimethyl-3-phenoxycyclobutan-1-amine
• CAS No: 1516270-25-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD21757528
• CID: 5219591
• PubChem ID: 66359142
• Update Time: 2025-10-28

2,2-dimethyl-3-phenoxycyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 2,2-dimethyl-3-phenoxy-
• 2,2-dimethyl-3-phenoxycyclobutan-1-amine

• MDL： MFCD21757528
• Inchi： 1S/C12H17NO/c1-12(2)10(13)8-11(12)14-9-6-4-3-5-7-9/h3-7,10-11H,8,13H2,1-2H3
• InChI Key： MPQNMQSVECORGG-UHFFFAOYSA-N
• SMILES： C1(N)CC(OC2=CC=CC=C2)C1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2,2-dimethyl-3-phenoxycyclobutan-1-amine

2,2-dimethyl-3-phenoxycyclobutan-1-amine (CAS No. 1516270-25-9): A Comprehensive Overview

2,2-dimethyl-3-phenoxycyclobutan-1-amine (CAS No. 1516270-25-9) is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This cyclobutane derivative, characterized by its unique structural features, plays a pivotal role in various synthetic processes and material sciences. Its molecular formula, C12H17NO, and distinct phenoxycyclobutanamine backbone make it a subject of interest for researchers exploring novel chemical entities.

The compound's 2,2-dimethyl substitution on the cyclobutane ring enhances its stability and influences its reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential in the development of pharmaceutical intermediates and agrochemical formulations, aligning with the growing demand for sustainable and efficient chemical solutions. The phenoxy group attached to the cyclobutane ring further contributes to its versatility, enabling diverse chemical transformations.

In the context of current market trends, 2,2-dimethyl-3-phenoxycyclobutan-1-amine is increasingly being explored for its applications in high-performance materials and specialty chemicals. The compound's ability to act as a building block for more complex structures has made it a focal point in the design of advanced polymers and coatings. Researchers are particularly interested in its potential to improve the thermal and mechanical properties of these materials, addressing the need for more durable and eco-friendly alternatives.

One of the most frequently asked questions about 2,2-dimethyl-3-phenoxycyclobutan-1-amine revolves around its synthesis and purification methods. The compound is typically synthesized through a multi-step process involving the reaction of phenol derivatives with appropriately substituted cyclobutane precursors. Advanced techniques such as catalytic hydrogenation and chiral resolution are often employed to achieve high purity and enantiomeric excess, which are critical for its use in fine chemical applications.

The safety profile of 2,2-dimethyl-3-phenoxycyclobutan-1-amine is another area of interest for industrial users. While the compound is not classified as hazardous under standard regulatory frameworks, proper handling and storage are essential to ensure workplace safety. Its low volatility and moderate solubility in common organic solvents make it relatively easy to manage in laboratory and production settings. However, as with all chemical substances, appropriate personal protective equipment (PPE) should be used when handling the compound.

From an environmental perspective, 2,2-dimethyl-3-phenoxycyclobutan-1-amine is considered to have a low ecological impact due to its biodegradability and low bioaccumulation potential. This aligns with the global shift toward greener chemistry and sustainable manufacturing practices. Companies are increasingly seeking compounds like this that offer both performance benefits and environmental compatibility, making it a promising candidate for future applications.

The market for 2,2-dimethyl-3-phenoxycyclobutan-1-amine is expected to grow steadily, driven by its expanding use in pharmaceutical research and material science. Innovations in synthetic methodologies and the development of new derivatives are likely to further enhance its commercial viability. As industries continue to prioritize efficiency and sustainability, this compound is poised to play a key role in meeting these demands.

In summary, 2,2-dimethyl-3-phenoxycyclobutan-1-amine (CAS No. 1516270-25-9) represents a versatile and valuable chemical entity with broad applications across multiple sectors. Its unique structural properties, combined with its favorable safety and environmental profile, make it a compound of significant interest for researchers and industrial users alike. As the chemical industry evolves, this compound is likely to remain at the forefront of innovation, contributing to advancements in science and technology.